Cas no 156570-11-5 (2,4-Difluoro-1-(prop-1-en-2-yl)benzene)

• Product Name: 2,4-Difluoro-1-(prop-1-en-2-yl)benzene
• CAS No: 156570-11-5
• MF: C₉H₈F₂
• MW: 154.156629562378
• MDL: MFCD18825239
• CID: 107517
• PubChem ID: 10877333
• Update Time: 2024-11-01

2,4-Difluoro-1-(prop-1-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-1-(prop-1-en-2-yl)benzene
• 2,4-difluoro-1-prop-1-en-2-ylbenzene
• Benzene,2,4-difluoro-1-(1-methylethenyl)-
• 2,4-Difluoro-1-Isopropenylbenzene
• Benzene, 2,4-difluoro-1-(1-methylethenyl)- (9CI)
• SCHEMBL13689710
• EN300-138666
• J-507197
• 156570-11-5
• AKOS013568183
• C9H8F2
• DTXSID30446710
• CS-0308893
• Benzene, 2,4-difluoro-1-(1-methylethenyl)-
• 2,4-Difluoro-1-(1-methylethenyl)benzene
• DB-273917
• G49017

• MDL： MFCD18825239
• Inchi： 1S/C9H8F2/c1-6(2)8-4-3-7(10)5-9(8)11/h3-5H,1H2,2H3
• InChI Key： XSROFNLUQOGWON-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(=C)C)F

Computed Properties

• Exact Mass: 154.05900
• Monoisotopic Mass: 154.05940658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 156.6±20.0 °C at 760 mmHg
• Flash Point: 37.0±9.6 °C
• PSA: 0.00000
• LogP: 2.99790
• Vapor Pressure: 3.7±0.3 mmHg at 25°C

2,4-Difluoro-1-(prop-1-en-2-yl)benzene Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes